Cas no 54718-39-7 (2,5,6-Trichloronicotinic acid)

• Product Name: 2,5,6-Trichloronicotinic acid
• CAS No: 54718-39-7
• MF: C₆H₂Cl₃NO₂
• MW: 226.444578647614
• MDL: MFCD02070018
• CID: 836075
• PubChem ID: 4190038
• Update Time: 2025-04-19

2,5,6-Trichloronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,5,6-Trichloronicotinic acid
• 2,5,6-Trichloro-3-pyridinecarboxylic acid
• 2,5,6-trichloropyridine-3-carboxylic acid
• 2-5-6-Trichloronicotinic-acid
• 3-PYRIDINECARBOXYLIC ACID, 2,5,6-TRICHLORO-
• 2,3,6-Trichlor-nicotinsaeure
• 2,5,6-Trichlornicotinsaeure
• 2,5,6-trichloro-pyridine-3-carboxylic acid
• 2,5,6-Trichlorpyridin-3-carbonsaeure
• XMJRZCYSCMZVJQ-UHFFFAOYSA-N
• FCH1333868
• AX8236969
• AB0056750
• 3-Pyridinecarboxylic acid,2,5,6-trichloro-
• Z4869
• ST24021529
• 2,5,6-tetrachloropyridine
• CS-W019671
• AKOS016007169
• SCHEMBL2566963
• T-6380
• AJ-333/09217028
• 2,5,6-trichloronicotinicacid
• AC-27227
• 54718-39-7
• DTXSID50400571
• MFCD02070018
• 2,5,6-trichloro-pyridine-3-carboxylic acid; 2,5,6-Trichlornicotinsaeure; 2,5,6-trichloronicotinic acid;
• SY034400
• DB-355247
• AS-20076

• MDL： MFCD02070018
• Inchi： 1S/C6H2Cl3NO2/c7-3-1-2(6(11)12)4(8)10-5(3)9/h1H,(H,11,12)
• InChI Key： XMJRZCYSCMZVJQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(=C(N=1)Cl)Cl

Computed Properties

• Exact Mass: 224.91500
• Monoisotopic Mass: 224.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.728
• Melting Point: No data available
• Boiling Point: 359.1℃ at 760 mmHg
• Flash Point: 171.0±26.5 °C
• PSA: 50.19000
• LogP: 2.74000
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,5,6-Trichloronicotinic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)